(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride

• IUPAC Name: (1S)-1-(4-imidazol-1-ylphenyl)ethanamine;dihydrochloride
• InChI: InChI=1S/C11H13N3.2ClH/c1-9(12)10-2-4-11(5-3-10)14-7-6-13-8-14;;/h2-9H,12H2,1H3;2*1H/t9-;;/m0../s1
• InChI Key: GIGVQPSJEXMKPL-WWPIYYJJSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CN=C2)N.Cl.Cl
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)N2C=CN=C2)N.Cl.Cl
• Molecular Formula: C11H15Cl2N3
• Molecular Weight: 260.16 g/mol
• CAS No.: 1423040-61-2

Description

(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C11H15Cl2N3 and its molecular weight is 260.16. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

The compound has been involved in research exploring its catalytic capabilities, particularly in the intramolecular hydroalkoxylation and hydroamination of alkynes. These reactions are crucial for forming cyclic compounds with potential applications in pharmaceuticals and materials science. The study by Pouy et al. (2012) demonstrates the effectiveness of Cu(I) complexes supported by N-heterocyclic carbene ligands in catalyzing these reactions, highlighting the role of imidazole-based compounds in facilitating efficient synthesis routes (Pouy et al., 2012).

Corrosion Inhibition

Imidazole derivatives, including structures similar to the compound , have been shown to significantly inhibit corrosion of carbon steel in acidic media. Costa et al. (2021) found that these molecules effectively protect metal surfaces, suggesting potential applications in industrial settings where corrosion resistance is critical. The research provides insights into the molecular mechanisms behind corrosion inhibition, offering a foundation for developing more effective corrosion inhibitors (Costa et al., 2021).

Electrochromic Materials

Imidazole-based compounds have also been studied for their influence on the electrochromic properties of conducting polymers. Akpinar et al. (2012) investigated the role of hydrogen bonding in altering the optical properties of polymers, which could lead to advancements in smart window technologies and low-energy display systems. This research underscores the potential of imidazole derivatives in modifying material properties for electronic applications (Akpinar et al., 2012).

Analytical Chemistry

In the realm of analytical chemistry, derivatives of the compound have been synthesized for the selective detection of aliphatic amines in environmental samples. Chen et al. (2014) developed a novel fluorescent reagent based on an imidazole structure for high-performance liquid chromatography (HPLC), demonstrating its utility in sensitive and accurate trace analysis of pollutants. This application is crucial for environmental monitoring and ensuring public health safety (Chen et al., 2014).

Material Synthesis

Research has also delved into the synthesis of new materials utilizing imidazole-based frameworks. For instance, Bhat et al. (2019) synthesized novel dihydropyrimidinone derivatives containing imidazole moieties, which could have implications in materials science for the development of new compounds with unique physical and chemical properties (Bhat et al., 2019).